Cas no 873842-25-2 (2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-)
873842-25-2 structure
Product Name:2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-
CAS No:873842-25-2
MF:C9H8O7
MW:228.155623435974
CID:1885355
PubChem ID:71413030
Update Time:2025-04-21
2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-
- 3-(2,3,4,5,6-pentahydroxyphenyl)prop-2-enoic acid
- DTXSID20832562
- 873842-25-2
- 3-(Pentahydroxyphenyl)prop-2-enoic acid
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- Inchi: 1S/C9H8O7/c10-4(11)2-1-3-5(12)7(14)9(16)8(15)6(3)13/h1-2,12-16H,(H,10,11)
- InChI Key: NTPXUZRWRCKXRZ-UHFFFAOYSA-N
- SMILES: OC1C(=C(C(=C(C=1C=CC(=O)O)O)O)O)O
Computed Properties
- Exact Mass: 228.02700259Da
- Monoisotopic Mass: 228.02700259Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 138Ų
2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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